Cas no 2137789-71-8 (3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl-)

• Product Name: 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl-
• CAS No: 2137789-71-8
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 5287359
• Update Time: 2025-10-31

3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl-

• Inchi： 1S/C9H17NO3S/c1-10-14(11,12)7-9-4-2-3-8(9)13-6-5-9/h8,10H,2-7H2,1H3
• InChI Key： KUFIKDHAILANBS-UHFFFAOYSA-N
• SMILES： O1CCC2(CS(NC)(=O)=O)CCCC12

Additional information on 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl-

Introduction to 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- (CAS No. 2137789-71-8) and Its Emerging Applications in Chemical Biology

The compound 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- (CAS No. 2137789-71-8) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and drug discovery. This heterocyclic derivative, characterized by its cyclopenta[b]furan core and a methanesulfonamide substituent, has garnered attention due to its structural complexity and functional versatility. The presence of the hexahydro-N-methyl group further enhances its pharmacological profile, making it a compelling candidate for further exploration in medicinal chemistry.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and synthesis of novel heterocyclic compounds. Among these, 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- stands out as a structurally unique entity with the potential to modulate biological pathways through precise interactions with target proteins and enzymes. The cyclopenta[b]furan moiety, a bicyclic system with a fused five-membered ring and a benzene-like structure, is known for its ability to engage in favorable pharmacophoric interactions. This feature has been leveraged in the development of various bioactive molecules with therapeutic implications.

The methanesulfonamide group attached to the 3aH-Cyclopenta[b]furan core introduces a polar and charged region to the molecule, which can enhance its solubility and binding affinity to biological targets. This structural feature is particularly advantageous in drug design, as it allows for the fine-tuning of molecular properties to optimize receptor binding. Additionally, the hexahydro-N-methyl substitution at the nitrogen atom contributes to steric hindrance and electronic modulation, further influencing the compound's pharmacokinetic behavior.

Recent studies have highlighted the significance of 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- in the context of developing novel therapeutic agents. Its unique structural features have been explored in various pharmacological assays, demonstrating potential activity against a range of biological targets. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings underscore its promise as a lead compound for further medicinal chemistry optimization.

The synthesis of 3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include cyclization reactions to form the cyclopenta[b]furan core, followed by functional group modifications to introduce the methanesulfonamide and hexahydro-N-methyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity.

The chemical properties of this compound make it an attractive candidate for further biochemical studies. Its solubility profile allows for easy formulation in various experimental systems, facilitating its use in high-throughput screening assays and structural biology investigations. Additionally, its stability under physiological conditions ensures that it can be reliably employed in both in vitro and in vivo studies.

In conclusion,3aH-Cyclopenta[b]furan-3a-methanesulfonamide, hexahydro-N-methyl- (CAS No. 2137789-71-8) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique scaffold and functional groups make it a valuable tool for exploring new therapeutic strategies against various diseases. As research continues to uncover its biological activities and mechanisms of action,this compound is poised to play an important role in advancing our understanding of molecular interactions and developing novel pharmaceuticals.